Cas no 450350-13-7 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide
• CAS No: 450350-13-7
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6616172
• PubChem ID: 4619166
• Update Time: 2025-10-19

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS002098731
• F0545-1132
• Oprea1_551317
• 450350-13-7
• SR-01000571123
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-ethyl-1H-indol-3-yl)thio)acetamide
• SR-01000571123-1
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-ethylindol-3-yl)sulfanylacetamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide

• Inchi： 1S/C20H20N2O3S/c1-2-22-12-19(15-5-3-4-6-16(15)22)26-13-20(23)21-14-7-8-17-18(11-14)25-10-9-24-17/h3-8,11-12H,2,9-10,13H2,1H3,(H,21,23)
• InChI Key： HSYREQQOFWOFAC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C=1)OCCO2)=O)C1=CN(CC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.8Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide

CAS No 450350-13-7: N-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide

The compound with CAS No 450350-13-7, named N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-ethyl-1H-indol-3-yl)sulfanyl]acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzodioxin ring system and an indole moiety connected through a sulfanyl group. The combination of these structural elements contributes to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The benzodioxin ring is known for its ability to act as a rigid scaffold, which can enhance the bioavailability and stability of drug candidates. Similarly, the presence of an indole group is often associated with biological activity, particularly in targeting specific receptors or enzymes. The sulfanyl group further enhances the molecule's versatility by introducing sulfur-based interactions that can play a crucial role in binding affinity.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and ring-forming techniques. The synthesis typically begins with the preparation of the benzodioxin derivative, followed by the introduction of the indole moiety via nucleophilic substitution or coupling reactions. The final step involves the introduction of the sulfanyl group and the acetamide functionality to complete the structure.

The compound's applications are diverse and span across several areas. In pharmaceutical research, it has shown promise as a potential lead compound for developing new drugs targeting specific therapeutic areas such as cancer or inflammation. Its rigid structure allows for precise molecular interactions with target proteins, making it an attractive candidate for drug design.

Moreover, this compound has been explored in material science for its potential as a building block in constructing advanced materials with unique electronic properties. The benzodioxin ring's rigidity and conjugation capabilities make it suitable for applications in organic electronics or optoelectronics.

In conclusion, CAS No 450350-13-7 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a critical role in both academic and industrial settings.